Hispidol

• CAS No.: 5786-54-9
• Product Name: Hispidol
• Molecular Formula: C13H19ClN2O2
• Molecular Weight: 254.24 g/mol
• IUPAC Name: (2Z)-6-hydroxy-2-[(4-hydroxyphenyl)methylidene]-1-benzofuran-3-one
• Standard InChI: InChI=1S/C15H10O4/c16-10-3-1-9(2-4-10)7-14-15(18)12-6-5-11(17)8-13(12)19-14/h1-8,16-17H/b14-7-
• Standard InChIKey: KEZLDSPIRVZOKZ-AUWJEWJLSA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=C\2/C(=O)C3=C(O2)C=C(C=C3)O)O
• SMILES: C1=CC(=CC=C1C=C2C(=O)C3=C(O2)C=C(C=C3)O)O
• Canonical SMILES: C1=CC(=CC=C1C=C2C(=O)C3=C(O2)C=C(C=C3)O)O
• Melting Point: 288°C
• Physical Description: Solid
• Description: Hispidol is a hydroxyaurone that is aurone substituted by hydroxy groups at positions 6 and 4' respectively. It has a role as a plant metabolite. It derives from an aurone.; (Z)-4', 6-Dihydroxyaurone, also known as hispidol, belongs to the class of organic compounds known as aurone flavonoids. These are flavonoids containing a 2-Benzylidene-1-benzofuran-3-one based core. Aurone flavonoids provide the bright yellow color of some important ornamental flowers, such as snapdragon (Antirrhinum majus) (Z)-4', 6-Dihydroxyaurone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (Z)-4', 6-dihydroxyaurone is primarily located in the membrane (predicted from logP) (Z)-4', 6-Dihydroxyaurone can be biosynthesized from aurone. Outside of the human body, (Z)-4', 6-dihydroxyaurone can be found in pulses and soy bean. This makes (Z)-4', 6-dihydroxyaurone a potential biomarker for the consumption of these food products.
• Synonyms: 6,4'-Dihydroxyaurone
• PubChem Compound: 5281254
• Last Modified: Nov 11 2021